![molecular formula C21H18N2O5S B2386390 (Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-oxo-4H-chromene-2-carboxamide CAS No. 865161-45-1](/img/structure/B2386390.png)
(Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-oxo-4H-chromene-2-carboxamide
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Description
(Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C21H18N2O5S and its molecular weight is 410.44. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-oxo-4H-chromene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-oxo-4H-chromene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Stereochemically-pure 2′-O-(2-methoxyethyl)-phosphorothioate (PS-MOE) oligonucleotides have been synthesized from novel chiral oxazaphospholidine-containing nucleosides . These modified oligonucleotides show enhanced thermal stability due to the incorporation of R p-PS linkages , which increases their RNA-binding affinity.
- The compound 2-amino-4-methoxy-6-methyl-1,3,5-triazine has been investigated as a corrosion inhibitor for mild steel (MS) in 0.5 M HCl solution . Its effectiveness was studied using electrochemical, surface, and theoretical calculation techniques. Understanding its inhibition efficiency can aid in developing protective coatings for metal surfaces.
- While therapeutic applications remain the ultimate goal, understanding the molecular mechanisms, pharmacologic activity (both in vitro and in vivo), pharmacokinetics, toxicology, and clinical efficacy is crucial for 2-O-methoxyethyl chimeric antisense inhibitors . These inhibitors hold promise for treating specific diseases, and ongoing research aims to optimize their safety and efficacy profiles.
Oligonucleotide Chemistry and RNA Binding
Corrosion Inhibition
Antisense Technology and Therapeutic Applications
properties
IUPAC Name |
N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-oxochromene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O5S/c1-26-10-9-23-15-8-7-13(27-2)11-19(15)29-21(23)22-20(25)18-12-16(24)14-5-3-4-6-17(14)28-18/h3-8,11-12H,9-10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDWBNFPRSLJMOQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC(=O)C4=CC=CC=C4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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